N-(4-amino-2-methoxyphenyl)benzamide

• IUPAC Name: N-(4-amino-2-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H14N2O2/c1-18-13-9-11(15)7-8-12(13)16-14(17)10-5-3-2-4-6-10/h2-9H,15H2,1H3,(H,16,17)
• InChI Key: CBJLTJSNVSPCNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)NC(=O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

“N-(4-amino-2-methoxyphenyl)benzamide” is a chemical compound with the molecular formula C14H14N2O2. It has an average mass of 242.273 Da and a monoisotopic mass of 242.105530 Da. This compound is also known by its IUPAC name, 2-amino-N-(4-methoxyphenyl)benzamide.

Synthesis Analysis

The synthesis of benzamides, including “N-(4-amino-2-methoxyphenyl)benzamide”, can be achieved through the direct condensation of carboxylic acids and amines. This reaction can be performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “N-(4-amino-2-methoxyphenyl)benzamide” consists of a benzamide core with an amino group at the 2-position and a methoxyphenyl group attached to the nitrogen atom. The structure can be visualized using computational tools.

Physical And Chemical Properties Analysis

“N-(4-amino-2-methoxyphenyl)benzamide” has a density of 1.2±0.1 g/cm3, a boiling point of 349.0±27.0 °C at 760 mmHg, and a flash point of 164.9±23.7 °C. It has 4 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 freely rotating bonds. Its polar surface area is 64 Å2.

Scientific Research Applications

Synthesis of Benzamides

“N-(4-amino-2-methoxyphenyl)benzamide” is a type of benzamide derivative. . .

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through a series of chemical reactions, possibly involving the formation of covalent bonds or intermolecular forces . The exact nature of these interactions and the resulting changes in the target molecules remain to be elucidated.

Biochemical Pathways

The biochemical pathways affected by N-(4-amino-2-methoxyphenyl)benzamide are currently unknown. Given the complexity of biological systems, it is likely that the compound affects multiple pathways, leading to a range of downstream effects

Pharmacokinetics

The compound’s bioavailability, or the extent and rate at which it reaches its site of action, is also unknown . These factors are crucial in determining the compound’s therapeutic potential and safety profile.

Result of Action

It is likely that the compound induces a range of effects at the molecular and cellular levels, potentially altering gene expression, protein function, or cellular signaling pathways

Action Environment

The action of N-(4-amino-2-methoxyphenyl)benzamide may be influenced by various environmental factors, including pH, temperature, and the presence of other molecules . These factors can affect the compound’s stability, efficacy, and potential side effects. Understanding these influences is crucial for optimizing the compound’s use in therapeutic applications.